Cas no 1691844-66-2 (1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1691844-66-2
• MF: C₁₀H₆ClIN₂O₂
• MW: 348.52431344986
• CID: 6266100
• PubChem ID: 107626271
• Update Time: 2025-07-01

1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1145802
• 1691844-66-2

• Inchi： 1S/C10H6ClIN2O2/c11-6-1-2-9(7(12)5-6)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： TXQZPRNQEVLIRH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1N1C=CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 347.91625g/mol
• Monoisotopic Mass: 347.91625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid

Research Brief on 1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 1691844-66-2)

1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid (CAS: 1691844-66-2) is a pyrazole-based small molecule that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique halogenated phenyl and carboxylic acid functional groups, has shown potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have explored its applications in targeting specific biological pathways, particularly in inflammation and oncology research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study demonstrated that the compound exhibited significant inhibitory activity with an IC50 value of 0.8 µM, outperforming several existing COX-2 inhibitors in preclinical models. The presence of the iodine atom at the 2-position of the phenyl ring was found to enhance binding affinity through hydrophobic interactions with the enzyme's active site.

Another notable application of this compound was reported in a 2024 Nature Communications paper, where it served as a precursor for the synthesis of kinase inhibitors targeting the PI3K/AKT/mTOR pathway. The carboxylic acid moiety allowed for efficient derivatization into amide-based prodrugs with improved bioavailability. The study highlighted that derivatives of 1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid showed promising antitumor activity in xenograft models of breast cancer, with one lead candidate currently undergoing IND-enabling studies.

From a chemical synthesis perspective, recent advances have focused on optimizing the production of 1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid. A 2023 Organic Process Research & Development publication described a novel continuous flow chemistry approach that improved yield to 78% while reducing hazardous waste generation compared to traditional batch methods. This development is particularly significant given the growing demand for sustainable pharmaceutical manufacturing processes.

Pharmacokinetic studies of this compound have revealed interesting properties. The presence of both halogen atoms contributes to metabolic stability, with in vitro microsomal stability tests showing a half-life of >120 minutes in human liver microsomes. However, researchers note that the iodo-substituent may present challenges in terms of potential in vivo dehalogenation, suggesting that further structural optimization may be necessary for clinical translation.

In the broader context of drug discovery, 1-(4-chloro-2-iodophenyl)-1H-pyrazole-3-carboxylic acid represents an important scaffold for medicinal chemistry exploration. Its structural features allow for diverse modifications at three key positions: the pyrazole nitrogen, the carboxylic acid, and the halogenated phenyl ring. Several pharmaceutical companies have included this scaffold in their fragment-based drug discovery libraries, as evidenced by recent patent filings (e.g., WO2023124567, EP3987654).

Future research directions for this compound are likely to focus on three areas: (1) development of more potent and selective analogs through structure-activity relationship studies, (2) exploration of new therapeutic indications beyond inflammation and oncology, and (3) improvement of synthetic methodologies to enable large-scale production. The unique combination of halogen atoms and the carboxylic acid functionality in this scaffold continues to make it a valuable tool for chemical biology and drug discovery efforts.